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Compound of Interest

Compound Name: 3-Phenoxybenzoyl cyanide

Cat. No.: B042598 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with 3-Phenoxybenzoyl cyanide
(CAS 61775-25-5). It outlines procedural, step-by-step guidance for safe handling, emergency

response, and disposal.

Chemical Identifier:

Name: 3-Phenoxybenzoyl cyanide

Synonyms: 3-Phenoxybenzaldehyde cyanohydrin, alpha-Hydroxy-m-

phenoxyphenylacetonitrile[1]

CAS Number: 61775-25-5[2]

Molecular Formula: C₁₄H₉NO₂[2]

Molecular Weight: 223.23 g/mol [2]

Hazard Identification and Classification
3-Phenoxybenzoyl cyanide is a toxic compound that can be fatal if swallowed, inhaled, or in

contact with skin.[3][4] It causes severe skin burns and serious eye damage.[3]
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Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 3) H301: Toxic if swallowed.[3]

Acute Toxicity, Dermal (Category 2) H310: Fatal in contact with skin.[3]

Acute Toxicity, Inhalation (Category 3) H331: Toxic if inhaled.[3]

Skin Corrosion (Category 1B)
H314: Causes severe skin burns and eye

damage.[3]

Serious Eye Damage (Category 1) H318: Causes serious eye damage.[3]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is mandatory when handling 3-
Phenoxybenzoyl cyanide to prevent exposure through any route.
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PPE Category Specification Rationale

Hand Protection

Double gloving with chemical-

resistant gloves (e.g., Nitrile

rubber).[5][6]

Prevents skin contact; fatal if

absorbed through the skin.

Eye and Face Protection
Chemical splash goggles and

a face shield.[5][6][7]

Protects against splashes that

can cause severe eye

damage.

Body Protection

A full-length lab coat with long

sleeves.[6] An impervious

apron and rubber boots may

be necessary if there is a

splash risk.[7]

Protects skin from accidental

contact.

Respiratory Protection

All handling of solids and

solutions should be done in a

certified chemical fume hood.

[6][7] For emergencies, a full-

face respirator with appropriate

cartridges or a self-contained

breathing apparatus (SCBA)

may be required.[8]

Prevents inhalation of toxic

dust or vapors.

Operational Plan: Safe Handling and Storage
Adherence to strict operational protocols is critical to minimize the risk of exposure and

accidents.

Designated Work Area
Establish a designated area for working with cyanide compounds, clearly marked with

hazard signs.[5]

Ensure an emergency shower and eyewash station are easily accessible and have been

recently tested.[5][6]
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Handling Procedures
Preparation: Before beginning work, ensure all necessary PPE is available and in good

condition. Line the work surface in the fume hood with absorbent, disposable bench paper.[9]

Weighing and Transfer: Conduct all weighing and transferring of 3-Phenoxybenzoyl
cyanide within a certified laboratory chemical fume hood to prevent inhalation of dust or

vapors.[5][10]

Incompatible Substances: Keep acids and strong oxidizing agents away from the handling

area, as they can react with cyanides to produce highly toxic and flammable hydrogen

cyanide gas.[7]

Working Alone: Never work with cyanides alone or after hours.[7]

Storage Requirements
Store 3-Phenoxybenzoyl cyanide in a cool, dry, and well-ventilated area.[4]

Keep containers tightly closed and store in a locked poisons cupboard, segregated from

incompatible materials.[7][10]

Protect containers from physical damage.[10]

Caption: Experimental workflow for handling 3-Phenoxybenzoyl cyanide.

Emergency Response Plan
Immediate and correct response to an exposure is critical.

Signs of Exposure
Symptoms of cyanide poisoning can appear rapidly and include irritation of the nose and throat,

headache, dizziness, nausea, difficulty breathing, and convulsions.[8][11]

First Aid Measures
General: Remove the affected individual from the source of exposure immediately, if safe to

do so. Call for emergency medical services and inform them of the cyanide exposure.[5][9]
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Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, start artificial respiration using a bag-valve-mask; do not use mouth-

to-mouth resuscitation.[11][12]

Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes

while removing all contaminated clothing.[5][9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[5][6]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[6][12]

Caption: Emergency response logic for cyanide exposure.

Disposal Plan: Decontamination and Waste
Management
Proper decontamination and waste disposal are crucial to prevent environmental contamination

and secondary exposure.

Decontamination
Surface Cleaning: All work surfaces, glassware, and equipment contaminated with cyanide

must be decontaminated.[5] This should be done within a fume hood.[10]

Procedure: First, clean surfaces with a pH 10 buffer solution. Follow this with a freshly

prepared 10% bleach solution.[10]

Waste Disposal
Hazardous Waste: All waste containing 3-Phenoxybenzoyl cyanide, including contaminated

PPE, absorbent paper, and cleaning materials, must be treated as hazardous waste.[5]

Containerization:

Store solid and liquid cyanide wastes in separate, dedicated, and clearly labeled

hazardous waste containers.[5]
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Solid waste, such as gloves and paper towels, should be double-bagged.[6]

Collection: Arrange for the collection of hazardous waste through your institution's

Environmental Health & Safety (EH&S) department. Do not pour any cyanide-containing

waste down the drain.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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